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Compound of Interest

Compound Name: 1-(Oxan-3-yl)ethan-1-amine

Cat. No.: B13296210

Get Quote

Executive Summary
Strategic Context: In medicinal chemistry, the "scaffold hop" from a cyclohexane ring to a

tetrahydropyran (oxane) ring is a high-value tactic for optimizing physicochemical properties

without altering the fundamental pharmacophore geometry.[1] The Problem: Lipophilic amine

scaffolds (like cyclohexylamines) often suffer from high metabolic clearance (CYP450) and

poor aqueous solubility, leading to attrition in late-stage development due to low bioavailability.

[1][2] The Solution: Incorporating an ether oxygen (oxane/THP) reduces lipophilicity (LogP),

introduces a hydrogen bond acceptor (HBA), and modulates basicity (pKa). This guide provides

a rigorous technical comparison of these two scaffolds, supported by quantitative data and

experimental protocols.

Comparative Physicochemical Analysis
The substitution of a methylene unit (-CH₂-) in cyclohexane with an ether oxygen (-O-) in

tetrahydropyran induces profound electronic and solvation changes.[1][2]

Quantitative Matched Molecular Pair (MMP) Data
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The following table contrasts the core physicochemical properties of the parent amine

scaffolds.

Property
Cyclohexylamin

e (Reference)

4-

Aminotetrahydr

opyran (Oxane)
Delta (Δ)

Impact on Drug

Design

Structure C₆H₁₁NH₂ C₅H₁₁NO -CH₂- → -O-
Bioisosteric

replacement

LogP

(Lipophilicity)
~1.49 (Exp) ~ -0.30 (Calc) Δ ≈ -1.8

Massive increase

in hydrophilicity;

reduces non-

specific binding.

[1][2]

pKa (Basicity) 10.64 ~9.63 Δ ≈ -1.0

Reduced basicity

improves

permeability and

reduces hERG

risk.[1][2]

H-Bond

Acceptors
1 (Amine)

2 (Amine +

Ether)
+1

Enhanced water

solvation shell.[1]

[2]

TPSA (Å²) 26.0 ~35.3 +9.3

Increased polar

surface area

improves

solubility.[1][2]

Mechanistic Deep Dive[1][2]
A. The "Ether Effect" on Solvation Thermodynamics
The solubility advantage of the oxane scaffold is driven by enthalpic solvation.

Cyclohexane: Solvation is entropically disfavored (hydrophobic effect).[2] Water molecules

must form an ordered "ice-like" cage around the lipophilic ring, reducing the entropy of the

system.[1]
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Oxane: The ether oxygen acts as a Hydrogen Bond Acceptor (HBA). It interacts directly with

bulk water (H-bond strength ~5 kcal/mol), disrupting the hydrophobic cage and creating an

energetically favorable solvation shell.[1][2]

B. Basicity Modulation (The Inductive Effect)
The pKa shift is critical for oral absorption.[2]

Mechanism: The oxygen atom in the 4-position exerts a through-bond electron-withdrawing

inductive effect (-I) on the nitrogen lone pair.[1][2]

Result: This destabilizes the protonated ammonium species, lowering the pKa by

approximately 1 unit (from ~10.6 to ~9.6).

Significance: While both amines are predominantly protonated at physiological pH (7.4), the

oxane amine is closer to the neutral state. In regions of higher pH (e.g., distal intestine pH

8.0), a larger fraction of the oxane derivative exists as the neutral free base, potentially

improving passive membrane permeability compared to the more basic cyclohexyl analog.

Visualization of Mechanisms
Diagram 1: Solvation & Electronic Effects
This diagram illustrates the structural differences, the inductive effect lowering pKa, and the

solvation shell mechanism.
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Caption: Comparative mechanistic analysis of lipophilicity and electronic effects between

cyclohexane and oxane scaffolds.

Experimental Methodologies
To validate the solubility advantage in a drug discovery campaign, Thermodynamic Solubility

(not just Kinetic) must be determined. Kinetic solubility (from DMSO stock) often overestimates

solubility due to supersaturation.[2]

Protocol: Thermodynamic Solubility (Shake-Flask
Method)
Objective: Determine the saturation solubility of the solid compound in phosphate buffer (pH

7.4) at equilibrium.[1][2]

Reagents & Equipment[1][2]
Test Compound: Solid powder (crystalline preferred).

Media: 0.1 M Phosphate Buffer (pH 7.4).

Equipment: HPLC-UV/MS, Thermomixer/Rotator, 0.45 µm PVDF syringe filters.
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Step-by-Step Workflow
Preparation: Weigh 1–2 mg of solid compound into a 1.5 mL glass vial.

Solvent Addition: Add 1.0 mL of pH 7.4 phosphate buffer. Ensure excess solid remains

(suspension).[2]

Equilibration: Incubate on a rotator or thermomixer at 25°C (or 37°C) for 24 hours.

Note: 24h is standard to overcome metastable polymorph issues.[1][2]

Phase Separation: Centrifuge at 10,000 rpm for 10 minutes or filter through a 0.45 µm PVDF

filter (pre-saturated to prevent drug loss).

Quantification:

Prepare a standard curve using a DMSO stock of the compound.

Analyze the filtrate via HPLC-UV (254 nm) or LC-MS.[1][2]

Calculation:

Diagram 2: Solubility Assessment Decision Tree
A logical workflow for applying these scaffolds in Lead Optimization.
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Caption: Decision matrix for implementing the oxane scaffold hop during lead optimization

cycles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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